Acetagastrodine
Overview
Description
Acetagastrodine is a chemical compound with the molecular formula C21H26O11 . It is a compound that has been studied for its potential therapeutic effects .
Synthesis Analysis
The synthesis of Acetagastrodine involves a reaction with cesium hydroxide and N-benzyl-N,N,N-triethylammonium chloride in water and chlorobenzene at 60 degrees Celsius for 4.5 hours . The yield of this reaction is reported to be 53.2% .
Molecular Structure Analysis
The molecular structure of Acetagastrodine is represented by the formula C21H26O11 . The molecular weight of Acetagastrodine is 454.4245 . Further analysis of the molecular structure would require advanced techniques such as X-ray crystallography or electron diffraction .
Physical And Chemical Properties Analysis
Acetagastrodine has a melting point of 170-171 °C and a density of 1.33±0.1 g/cm3 . It is stored at temperatures between 2-8°C .
Scientific Research Applications
Antispasmodic Effects
Acetagastrodine, a derivative of gastrodine, has been studied for its antispasmodic effects on vascular smooth muscle. Research conducted by Li et al. (1986) demonstrated that acetagastrodine could inhibit contractions in bovine Willis arteries caused by serotonin and potassium. This effect was also observed in rabbit aorta induced by noradrenaline, indicating a potential role for acetagastrodine in vascular smooth muscle relaxation (H. L. Li, Q. Su, J. Xiang, Z. Z. Zhang, Y. Mo, 1986).
Visual Electrophysiology in Early-Stage Diabetes
Yang et al. (2016) conducted a study to investigate the protective effects of acetagastrodin on visual electrophysiology in patients with early-stage diabetes. They found that acetagastrodin treatment could be an effective means to protect retinal neurons against functional impairment during the early stages of diabetes, as evidenced by changes in oscillatory potentials on electroretinogram (ERG) (Xiaochun Yang, Jianbiao Xu, Jun Liu, Ninghua Ni, Yan Mei, Huo Lei, Juanjuan Wang, Ben Niu, 2016).
Safety in Pregnancy
A study by Xiong et al. (1987) on the influences of acetagastrodin on fetuses of mice and rats showed that administration of acetagastrodin during pregnancy did not significantly impact the fetus' weight, sex, placenta, appearance, viscera, and skeleton development. This suggests that acetagastrodin does not adversely affect the formation of fetus organs or cause teratogenic effects in the studied dosages (J. Xiong, Y. Mo, B. Liang, Z. H. Chen, S. Deng, 1987).
Safety And Hazards
Future Directions
The future directions of Acetagastrodine research could involve further investigation into its therapeutic effects, particularly in the context of neurodegenerative diseases . Additionally, more research is needed to fully understand the chemical reactions and synthesis processes involving Acetagastrodine .
properties
IUPAC Name |
[(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[4-(hydroxymethyl)phenoxy]oxan-2-yl]methyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26O11/c1-11(23)27-10-17-18(28-12(2)24)19(29-13(3)25)20(30-14(4)26)21(32-17)31-16-7-5-15(9-22)6-8-16/h5-8,17-22H,9-10H2,1-4H3/t17-,18-,19+,20-,21-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGUDVDQXCUHOED-YMQHIKHWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)CO)OC(=O)C)OC(=O)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2=CC=C(C=C2)CO)OC(=O)C)OC(=O)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26O11 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00214509 | |
Record name | Acetagastrodine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00214509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
454.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Acetagastrodine | |
CAS RN |
64291-41-4 | |
Record name | β-D-Glucopyranoside, 4-(hydroxymethyl)phenyl, 2,3,4,6-tetraacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=64291-41-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetagastrodine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064291414 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetagastrodine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00214509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ACETAGASTRODINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B8N8L7P6PQ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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